Cas no 943006-46-0 (4-Amino-6-iodo-2-methylpyrimidine)

• Product Name: 4-Amino-6-iodo-2-methylpyrimidine
• CAS No: 943006-46-0
• MF: C₅H₆IN₃
• MW: 235.025712490082
• MDL: MFCD11040178
• CID: 1003359
• Update Time: 2025-06-12

4-Amino-6-iodo-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-iodo-2-methylpyrimidine
• 6-iodo-2-methylpyrimidin-4-amine
• 4-amino-6-iodo-2-methyl-pyrimidine
• HP23886
• FCH1401507
• AB0027793
• AX8219626
• ST24023288
• W9672
• 6-Iodo-2-methyl-4-pyrimidinamine (ACI)

• MDL： MFCD11040178
• Inchi： 1S/C5H6IN3/c1-3-8-4(6)2-5(7)9-3/h2H,1H3,(H2,7,8,9)
• InChI Key： GZHINVBVMNLSCG-UHFFFAOYSA-N
• SMILES： IC1C=C(N)N=C(C)N=1

Computed Properties

• Exact Mass: 234.96100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• XLogP3: 0.7
• Topological Polar Surface Area: 51.8

Experimental Properties

• Boiling Point: 319.8±27.0°C at 760 mmHg
• PSA: 51.80000
• LogP: 1.55300

4-Amino-6-iodo-2-methylpyrimidine Security Information

• Hazard Statement： H302-H315-H319-H335

Additional information on 4-Amino-6-iodo-2-methylpyrimidine

Recent Advances in the Application of 4-Amino-6-iodo-2-methylpyrimidine (CAS: 943006-46-0) in Chemical Biology and Pharmaceutical Research

The compound 4-Amino-6-iodo-2-methylpyrimidine (CAS: 943006-46-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its amino and iodo functional groups, serves as a crucial intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its role in the development of kinase inhibitors, antiviral agents, and radiopharmaceuticals, making it a focal point for researchers aiming to explore novel therapeutic avenues.

One of the most notable applications of 4-Amino-6-iodo-2-methylpyrimidine is its use in the synthesis of kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully incorporated this compound into the scaffold of several potent kinase inhibitors, demonstrating its ability to enhance binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a new class of tyrosine kinase inhibitors utilizing 4-Amino-6-iodo-2-methylpyrimidine as a key building block, showing promising results in preclinical models of breast cancer.

In addition to its role in kinase inhibitor development, 4-Amino-6-iodo-2-methylpyrimidine has been explored for its potential in antiviral therapy. The iodo substituent in the molecule provides a unique handle for further functionalization, enabling the creation of compounds with enhanced antiviral activity. Recent research has demonstrated its efficacy in the design of nucleoside analogs targeting viral polymerases. A study conducted by a team at the University of California, San Francisco, revealed that derivatives of this compound exhibited potent inhibitory effects against the replication of RNA viruses, including SARS-CoV-2, suggesting its potential utility in combating emerging viral threats.

Another exciting avenue of research involves the use of 4-Amino-6-iodo-2-methylpyrimidine in radiopharmaceuticals. The presence of the iodine atom allows for easy incorporation of radioactive isotopes, such as iodine-125 or iodine-131, making it an attractive candidate for diagnostic and therapeutic applications. Recent advancements in radiochemistry have enabled the synthesis of targeted radioligands based on this compound, which are being evaluated for their ability to deliver precise doses of radiation to tumor cells while minimizing off-target effects. A 2024 study in the journal Nuclear Medicine and Biology highlighted the successful development of a radiolabeled derivative for imaging and treating thyroid cancer, showcasing the compound's versatility in theranostics.

Despite these promising developments, challenges remain in the optimization of 4-Amino-6-iodo-2-methylpyrimidine-based compounds. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to fully realize their therapeutic potential. Recent efforts have focused on structural modifications and formulation strategies to overcome these limitations. For example, a collaborative study between academic and industrial researchers published in ACS Omega in 2023 reported the design of prodrugs and nanoparticle formulations to enhance the delivery and efficacy of derivatives of this compound in vivo.

In conclusion, 4-Amino-6-iodo-2-methylpyrimidine (CAS: 943006-46-0) continues to be a valuable tool in chemical biology and pharmaceutical research, with its applications spanning kinase inhibitor development, antiviral therapy, and radiopharmaceuticals. Ongoing research efforts are expected to further elucidate its potential and address existing challenges, paving the way for its broader adoption in drug discovery and development. As the field advances, this compound is likely to remain a key player in the quest for novel and effective therapeutic agents.